Cas no 54166-97-1 (Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-)
54166-97-1 structure
Product Name:Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-
CAS No:54166-97-1
MF:C15H12N2O4
MW:284.266783714294
CID:1589998
Update Time:2024-09-13
Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-
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- Inchi: 1S/C15H12N2O4/c16-11-13-14(17(18)19)7-4-8-15(13)21-10-9-20-12-5-2-1-3-6-12/h1-8H,9-10H2
- InChI Key: HDXBPETWUWPDDU-UHFFFAOYSA-N
- SMILES: C(#N)C1=C(OCCOC2=CC=CC=C2)C=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 284.07976
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Melting Point: 127-130 °C(Solv: acetonitrile (75-05-8))
- Boiling Point: 492.8±40.0 °C(Predicted)
- PSA: 85.39
Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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